Kablicin
Kablicin
Brand Name:
Vulcanchem
CAS No.:
18142-27-3
VCID:
VC21067151
InChI:
InChI=1S/C25H34O6/c1-8-14(4)24(28)31-21-17-9-10-18(26)16(6)25(17,7)23(30-19(27)11-13(2)3)20-15(5)12-29-22(20)21/h8,11-12,16-18,21,23,26H,9-10H2,1-7H3/b14-8+
SMILES:
CC=C(C)C(=O)OC1C2CCC(C(C2(C(C3=C1OC=C3C)OC(=O)C=C(C)C)C)C)O
Molecular Formula:
C25H34O6
Molecular Weight:
430.5 g/mol
Kablicin
CAS No.: 18142-27-3
Cat. No.: VC21067151
Molecular Formula: C25H34O6
Molecular Weight: 430.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18142-27-3 |
|---|---|
| Molecular Formula | C25H34O6 |
| Molecular Weight | 430.5 g/mol |
| IUPAC Name | [6-hydroxy-3,4a,5-trimethyl-4-(3-methylbut-2-enoyloxy)-5,6,7,8,8a,9-hexahydro-4H-benzo[f][1]benzofuran-9-yl] (E)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C25H34O6/c1-8-14(4)24(28)31-21-17-9-10-18(26)16(6)25(17,7)23(30-19(27)11-13(2)3)20-15(5)12-29-22(20)21/h8,11-12,16-18,21,23,26H,9-10H2,1-7H3/b14-8+ |
| Standard InChI Key | DUQNHNGKOWSZBF-RIYZIHGNSA-N |
| Isomeric SMILES | C/C=C(\C)/C(=O)OC1C2CCC(C(C2(C(C3=C1OC=C3C)OC(=O)C=C(C)C)C)C)O |
| SMILES | CC=C(C)C(=O)OC1C2CCC(C(C2(C(C3=C1OC=C3C)OC(=O)C=C(C)C)C)C)O |
| Canonical SMILES | CC=C(C)C(=O)OC1C2CCC(C(C2(C(C3=C1OC=C3C)OC(=O)C=C(C)C)C)C)O |
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